Cas no 97423-53-5 (Methanol, 1-amino-, 1-acetate)

• Product Name: Methanol, 1-amino-, 1-acetate
• CAS No: 97423-53-5
• MF: C₃H₇NO₂
• MW: 89.0931808948517
• CID: 5689011
• Update Time: 2025-04-23

Methanol, 1-amino-, 1-acetate Chemical and Physical Properties

Names and Identifiers

• Methanol, 1-amino-, 1-acetate
• aminomethyl acetate

• Inchi： 1S/C3H7NO2/c1-3(5)6-2-4/h2,4H2,1H3
• InChI Key： GLJPYGONZAPOSG-UHFFFAOYSA-N
• SMILES： C(OC(=O)C)N

Experimental Properties

• Density: 1.045±0.06 g/cm3(Predicted)
• Boiling Point: 121.5±23.0 °C(Predicted)
• pka: 7.49±0.29(Predicted)

Additional information on Methanol, 1-amino-, 1-acetate

Comprehensive Overview of Methanol, 1-amino-, 1-acetate (CAS No. 97423-53-5): Properties, Applications, and Market Insights

Methanol, 1-amino-, 1-acetate (CAS No. 97423-53-5) is a specialized chemical compound with unique properties that make it valuable in various industrial and research applications. This compound, also known as 1-amino-1-methoxyacetate, is a derivative of methanol and acetic acid, featuring both amino and acetate functional groups. Its molecular structure enables it to participate in diverse chemical reactions, making it a versatile intermediate in organic synthesis.

The chemical formula of Methanol, 1-amino-, 1-acetate is C3H7NO3, with a molecular weight of 105.09 g/mol. It typically appears as a colorless to pale yellow liquid at room temperature, with a mild odor. The compound exhibits moderate solubility in water and organic solvents, which enhances its utility in various formulations. Researchers often explore its reactivity in amide bond formation and esterification reactions, making it relevant in pharmaceutical and agrochemical synthesis.

One of the most significant applications of Methanol, 1-amino-, 1-acetate is in the field of specialty chemicals. It serves as a key building block for synthesizing more complex molecules, particularly in the development of bioactive compounds and functional materials. Recent studies have highlighted its potential in creating biodegradable polymers, aligning with the growing demand for sustainable materials in industries such as packaging and textiles.

In the pharmaceutical sector, Methanol, 1-amino-, 1-acetate has gained attention for its role in drug discovery and medicinal chemistry. Its dual functional groups allow it to act as a linker or spacer in the synthesis of novel therapeutic agents. With the increasing focus on personalized medicine and targeted drug delivery, this compound's versatility makes it valuable for researchers developing next-generation treatments.

The agrochemical industry also utilizes Methanol, 1-amino-, 1-acetate in the production of crop protection agents and plant growth regulators. As global agriculture faces challenges from climate change and pest resistance, the demand for innovative solutions has grown. This compound's ability to modify biological activity makes it useful in developing more effective and environmentally friendly agricultural products.

From a market perspective, the demand for Methanol, 1-amino-, 1-acetate has shown steady growth, particularly in regions with strong pharmaceutical and specialty chemical industries. The Asia-Pacific market has emerged as a significant consumer, driven by expanding research activities and manufacturing capabilities. Industry analysts project continued growth as applications in green chemistry and sustainable manufacturing gain traction.

Quality control and handling of Methanol, 1-amino-, 1-acetate require proper storage conditions to maintain its stability. The compound should be kept in tightly sealed containers, protected from moisture and extreme temperatures. Standard laboratory safety protocols apply when working with this chemical, including the use of appropriate personal protective equipment.

Recent advancements in analytical techniques have improved the characterization of Methanol, 1-amino-, 1-acetate and its derivatives. Modern spectroscopic methods, including NMR and mass spectrometry, provide detailed structural information that aids in quality assessment and application development. These technological improvements have expanded the compound's potential uses in high-value applications.

The environmental profile of Methanol, 1-amino-, 1-acetate has become increasingly important as industries adopt greener practices. Studies on its biodegradation pathways and ecological impact support its use in sustainable chemistry initiatives. This aligns with global trends toward circular economy models and reduced environmental footprints in chemical manufacturing.

Research continues to uncover new applications for Methanol, 1-amino-, 1-acetate, particularly in emerging fields like nanotechnology and advanced materials. Its molecular structure makes it suitable for surface modification and functionalization of nanomaterials, opening possibilities in electronics, energy storage, and biomedical devices.

For researchers and industry professionals seeking information about Methanol, 1-amino-, 1-acetate, several key questions frequently arise: What are the optimal reaction conditions for its use in synthesis? How does it compare to similar amino alcohol derivatives? What safety considerations are most important when handling this compound? Addressing these questions helps users better understand and utilize this versatile chemical.

The future outlook for Methanol, 1-amino-, 1-acetate appears promising as new applications continue to emerge. With ongoing research in biocatalysis and enzymatic synthesis, the compound may play a role in more efficient and selective chemical transformations. The growing emphasis on atom economy and waste reduction in chemical processes further enhances its relevance in modern chemistry.

In conclusion, Methanol, 1-amino-, 1-acetate (CAS No. 97423-53-5) represents an important chemical intermediate with diverse applications across multiple industries. Its unique combination of functional groups, reactivity profile, and compatibility with various synthetic methods make it a valuable tool for researchers and manufacturers alike. As scientific understanding advances and industrial needs evolve, this compound is likely to maintain its significance in the chemical landscape.